Cas no 1801-99-6 (Methanone, (2-mercaptophenyl)phenyl-)

1801-99-6 structure
Product name:Methanone, (2-mercaptophenyl)phenyl-
Methanone, (2-mercaptophenyl)phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (2-mercaptophenyl)phenyl-
- phenyl-(2-sulfanylphenyl)methanone
- phenyl(2-sulfanylphenyl)methanone
- DTXSID70393077
- 2-mercaptobenzophenone
- 1801-99-6
- SPEXCGKGVJUPGG-UHFFFAOYSA-N
- SCHEMBL329590
-
- Inchi: InChI=1S/C13H10OS/c14-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)15/h1-9,15H
- InChI Key: SPEXCGKGVJUPGG-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C(=O)C2=CC=CC=C2S
Computed Properties
- Exact Mass: 214.0453
- Monoisotopic Mass: 214.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 18.1Ų
Experimental Properties
- PSA: 17.07
Methanone, (2-mercaptophenyl)phenyl- Related Literature
-
Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
-
2. Book reviews
-
Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
-
Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
-
Alexander G. Zestos,Cheng Yang,Dale Hensley,B. Jill Venton Analyst, 2015,140, 7283-7292
1801-99-6 (Methanone, (2-mercaptophenyl)phenyl-) Related Products
- 26824-02-2(2′-Mercaptoacetophenone)
- 118-03-6(7-Aminonaphthalene-1,3,6-trisulfonic acid)
- 36958-62-0(5-(bromomethyl)-3-ethyl-1,2-oxazole)
- 1806512-48-0(3-Bromo-1-(3-bromo-4-(trifluoromethylthio)phenyl)propan-1-one)
- 122078-09-5((1S)-1-(2,3,4-trimethoxyphenyl)ethan-1-amine)
- 1806949-94-9(Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-acetate)
- 1152829-85-0(5-[Ethyl(methyl)amino]-1,3-dimethyl-1h-pyrazole-4-carbaldehyde)
- 117896-09-0((2S)-3-(4-hydroxy-3,5-diiodophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid)
- 1173042-80-2(N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide)
- 1235663-24-7(3-(phenylsulfanyl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)propanamide)
Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk
